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Introduction
The Bombolitin peptide family, first isolated from the venom of the bumblebee Megabombus

pennsylvanicus, represents a class of cationic, amphipathic peptides with significant biological

activity.[1] Comprising five structurally related heptadecapeptides (Bombolitin I-V), these

molecules are rich in hydrophobic amino acids and play a crucial role in the venom's defensive

and paralytic actions.[1] Their diverse biological functions, including potent antimicrobial,

hemolytic, and mast cell degranulating activities, have garnered considerable interest within the

scientific and drug development communities. This guide provides an in-depth technical

overview of the structural and functional characteristics of the Bombolitin peptide family, with a

focus on their potential as therapeutic agents.

Physicochemical Properties
The Bombolitin peptides share a high degree of sequence homology, which is reflected in their

similar physicochemical properties. All five peptides are heptadecapeptides, although

Bombolitin from Bombus ignitus is an 18-amino acid residue peptide.[1] The amino acid

sequences are characterized by a high proportion of hydrophobic residues, which is critical for

their interaction with biological membranes. The following table summarizes the key

physicochemical properties of the five primary Bombolitin peptides.
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Peptide
Amino Acid
Sequence

Molecular Weight
(Da)

Theoretical pI

Bombolitin I

Ile-Lys-Ile-Thr-Thr-

Met-Leu-Ala-Lys-Leu-

Gly-Lys-Val-Leu-Ala-

His-Val-NH2

1835.35[2] 10.09

Bombolitin II

Ser-Lys-Ile-Thr-Asp-

Ile-Leu-Ala-Lys-Leu-

Gly-Lys-Val-Leu-Ala-

His-Val-NH2

1805.20[3] 9.53

Bombolitin III

Ile-Lys-Ile-Met-Asp-

Ile-Leu-Ala-Lys-Leu-

Gly-Lys-Val-Leu-Ala-

His-Val-NH2

1847.34 9.53

Bombolitin IV

Ile-Asn-Ile-Lys-Asp-

Ile-Leu-Ala-Lys-Leu-

Val-Lys-Val-Leu-Gly-

His-Val-NH2

1845.28 10.09

Bombolitin V

Ile-Asn-Val-Leu-Gly-

Ile-Leu-Gly-Leu-Leu-

Gly-Lys-Ala-Leu-Ser-

His-Leu-NH2

1734.15 9.75

Biological Activities
Bombolitins exhibit a range of biological activities, primarily centered around their ability to

interact with and disrupt cell membranes. This membrane-perturbing capability underlies their

antimicrobial, hemolytic, and mast cell degranulating effects.

Antimicrobial Activity
Bombolitins have demonstrated broad-spectrum antimicrobial activity against both Gram-

positive and Gram-negative bacteria, as well as fungi.[1] While specific Minimum Inhibitory

Concentration (MIC) values for the individual Bombolitin peptides are not extensively reported
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in the literature, their efficacy is attributed to their ability to permeabilize microbial cell

membranes.

Hemolytic and Mast Cell Degranulating Activity
The peptides are also potent lytic agents against erythrocytes and can induce the

degranulation of mast cells, leading to the release of histamine and other inflammatory

mediators.[1] Bombolitin V, in particular, has been shown to be a highly potent mast cell

degranulating peptide.[1]

Activity Peptide
Effective Concentration
(ED50)

Hemolysis (Guinea Pig

Erythrocytes)
Bombolitin V 0.7 µg/mL (4 x 10⁻⁷ M)[1]

Mast Cell Degranulation (Rat

Peritoneal)
Bombolitin V 2 µg/mL (1.2 x 10⁻⁶ M)[1]

Mechanism of Action
The biological activities of Bombolitins are intrinsically linked to their amphipathic nature. In

aqueous environments, these peptides are largely unstructured. However, upon encountering a

cell membrane, they adopt an α-helical conformation, which facilitates their insertion into the

lipid bilayer.[4] This interaction disrupts the membrane integrity, leading to pore formation and

subsequent cell lysis. This general mechanism is depicted in the workflow below.
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General Antimicrobial Mechanism of Bombolitins
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General antimicrobial mechanism of Bombolitin peptides.

Signaling Pathway in Mast Cell Degranulation
While the precise signaling pathway for Bombolitin-induced mast cell degranulation has not

been fully elucidated, it is hypothesized to be similar to that of other venom peptides like

mastoparan. This likely involves the activation of a G-protein coupled receptor (GPCR), leading
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to a downstream signaling cascade that culminates in the release of histamine-containing

granules. A proposed pathway is illustrated below.

Proposed Signaling Pathway for Bombolitin-Induced Mast Cell Degranulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15194695?utm_src=pdf-body-img
https://www.benchchem.com/product/b15194695?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2578459/
https://pubmed.ncbi.nlm.nih.gov/2578459/
https://www.medchemexpress.com/bombolitin-i.html
https://www.novoprolabs.com/p/bombolitin-ii-305733.html
https://pubmed.ncbi.nlm.nih.gov/12488028/
https://pubmed.ncbi.nlm.nih.gov/12488028/
https://www.benchchem.com/product/b15194695#structural-analysis-of-the-bombolitin-peptide-family
https://www.benchchem.com/product/b15194695#structural-analysis-of-the-bombolitin-peptide-family
https://www.benchchem.com/product/b15194695#structural-analysis-of-the-bombolitin-peptide-family
https://www.benchchem.com/product/b15194695#structural-analysis-of-the-bombolitin-peptide-family
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15194695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

